Cas no 88168-62-1 ((2S)-2-{(benzyloxy)carbonylamino}-3-methyl-3-sulfanylbutanoic acid)

• Product Name: (2S)-2-{(benzyloxy)carbonylamino}-3-methyl-3-sulfanylbutanoic acid
• CAS No: 88168-62-1
• MF: C₁₃H₁₇NO₄S
• MW: 283.34338259697
• CID: 642538
• PubChem ID: 71410376
• Update Time: 2025-04-19

(2S)-2-{(benzyloxy)carbonylamino}-3-methyl-3-sulfanylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• D-Valine, 3-mercapto-N-[(phenylmethoxy)carbonyl]-
• (2S)-3-methyl-2-(phenylmethoxycarbonylamino)-3-sulfanylbutanoic acid
• (2S)-2-{(benzyloxy)carbonylamino}-3-methyl-3-sulfanylbutanoic acid
• EN300-28286702
• N-[(Benzyloxy)carbonyl]-3-sulfanyl-D-valine
• DTXSID10830057
• 88168-62-1
• (2S)-2-{[(benzyloxy)carbonyl]amino}-3-methyl-3-sulfanylbutanoic acid

• Inchi： 1S/C13H17NO4S/c1-13(2,19)10(11(15)16)14-12(17)18-8-9-6-4-3-5-7-9/h3-7,10,19H,8H2,1-2H3,(H,14,17)(H,15,16)/t10-/m0/s1
• InChI Key： HCJFVQQLIWBSLC-JTQLQIEISA-N
• SMILES： SC(C)(C)[C@H](C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 283.08782920g/mol
• Monoisotopic Mass: 283.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives